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Compound of Interest

Compound Name: BL-1249

Cat. No.: B1667130 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of BL-1249, a potent and selective activator of the TREK-1 and TREK-2 potassium

channels. The following procedures are designed to ensure the safety of laboratory personnel

and compliance with standard chemical waste regulations.

Chemical and Physical Properties
A summary of the key quantitative data for BL-1249 is presented in the table below for easy

reference. This information is critical for understanding the compound's behavior and for

making informed decisions on its handling and disposal.
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Property Value Source(s)

Molecular Weight 291.35 g/mol [1]

Molecular Formula C₁₇H₁₇N₅ [1]

CAS Number 18200-13-0 [1]

Purity ≥98% [2]

Physical Appearance Pale yellow crystals or solid [1][3]

Storage Temperature -20°C [1]

Solubility in DMSO
<29.14 mg/mL; Soluble to 100

mM
[1]

Solubility in 1eq. NaOH
<29.14 mg/mL; Soluble to 100

mM
[1]

EC₅₀ for TREK-1 (K₂P2.1) 5.5 µM [4][5]

EC₅₀ for TREK-2 (K₂P10.1) 8.0 µM [4][5]

EC₅₀ in Cultured Bladder

Tissue
1.26 µM [4]

EC₅₀ in Cultured Aortic Tissue 21.0 µM [4]

Proper Disposal Procedures
As a research chemical, BL-1249 must be disposed of in accordance with institutional, local,

and national regulations for chemical waste. The following step-by-step guide outlines the

recommended disposal protocol.

Experimental Protocol for Disposal:

Personal Protective Equipment (PPE): Before handling BL-1249, ensure appropriate PPE is

worn, including a lab coat, safety goggles, and chemical-resistant gloves.

Waste Segregation:
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Solid Waste: Collect any unused or expired solid BL-1249, as well as any lab materials

contaminated with the solid compound (e.g., weighing paper, contaminated gloves, pipette

tips), in a designated, clearly labeled hazardous waste container for solid chemical waste.

Liquid Waste: Solutions of BL-1249, such as those prepared in DMSO or NaOH, should

be collected in a separate, designated hazardous waste container for liquid chemical

waste. Do not mix with other incompatible waste streams. The container must be clearly

labeled with the contents, including the name of the chemical and the solvent used.

Container Management:

Ensure that all waste containers are in good condition and are kept securely closed when

not in use.

Label waste containers with "Hazardous Waste," the full chemical name "BL-1249," and

any other required information as per your institution's guidelines.

Waste Storage: Store the hazardous waste containers in a designated, well-ventilated, and

secure area, away from incompatible materials, until they are collected by your institution's

environmental health and safety (EHS) department.

Disposal Request: Follow your institution's specific procedures for requesting a hazardous

waste pickup. Do not attempt to dispose of BL-1249 down the drain or in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of BL-1249.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1667130?utm_src=pdf-body
https://www.benchchem.com/product/b1667130?utm_src=pdf-body
https://www.benchchem.com/product/b1667130?utm_src=pdf-body
https://www.benchchem.com/product/b1667130?utm_src=pdf-body
https://www.benchchem.com/product/b1667130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Assessment

Solid Waste Disposal Liquid Waste Disposal

Final Steps

Start: Need to Dispose of BL-1249

Wear Appropriate PPE
(Lab Coat, Goggles, Gloves)

Assess Waste Type

Place in Labeled
Solid Chemical Waste Container

Solid or
Contaminated Labware

Place in Labeled
Liquid Chemical Waste Container

Liquid Solution
(e.g., in DMSO)

Store Waste Container in
Designated Secure Area

Request Disposal Pickup from
Environmental Health & Safety (EHS)

End: Disposal Complete

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1667130?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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